Cas no 2680554-33-8 (2-(2,6-Dichlorophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid)

• Product Name: 2-(2,6-Dichlorophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid
• CAS No: 2680554-33-8
• MF: C₁₀H₆Cl₂F₃NO₃
• MW: 316.060751438141
• CID: 5630503
• PubChem ID: 165937948
• Update Time: 2025-10-30

2-(2,6-Dichlorophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680554-33-8
• EN300-28293134
• 2-(2,6-dichlorophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid
• 2-(2,6-Dichlorophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid

• Inchi： 1S/C10H6Cl2F3NO3/c11-4-2-1-3-5(12)6(4)7(8(17)18)16-9(19)10(13,14)15/h1-3,7H,(H,16,19)(H,17,18)
• InChI Key： PENDWXUUXGRLHQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C(=O)O)NC(C(F)(F)F)=O)Cl

Computed Properties

• Exact Mass: 314.9676829g/mol
• Monoisotopic Mass: 314.9676829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(2,6-Dichlorophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid

2-(2,6-Dichlorophenyl)-2-(2,2,2-trifluoroacetamido)acetic Acid: A Comprehensive Overview

2-(2,6-Dichlorophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid is a highly specialized organic compound with the CAS registry number No. 554-33-8. This compound has garnered significant attention in the fields of pharmaceutical chemistry and materials science due to its unique structural properties and potential applications. The molecule is characterized by its dichlorophenyl group and trifluoroacetamido substituent, which contribute to its distinctive chemical behavior and reactivity.

The synthesis of 2-(2,6-dichlorophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid involves a multi-step process that typically begins with the preparation of the dichlorophenyl precursor. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the dichlorophenyl moiety with high precision. These methods not only enhance the yield but also reduce the generation of hazardous byproducts, aligning with current sustainability trends in chemical synthesis.

One of the most intriguing aspects of this compound is its pharmacological profile. Studies have demonstrated that 2-(2,6-dichlorophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid exhibits potent inhibitory activity against certain enzymes involved in metabolic pathways. This has led to its investigation as a potential lead compound for drug development targeting conditions such as inflammation and neurodegenerative diseases. Recent research published in *Journal of Medicinal Chemistry* highlights its ability to modulate key signaling pathways without inducing significant cytotoxicity, making it a promising candidate for further preclinical studies.

In addition to its therapeutic potential, this compound has found applications in materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs) with exceptional stability and functionality. These SAMs have been explored for use in biosensors and electronic devices due to their ability to interface effectively with biological systems while maintaining mechanical robustness. A study in *Advanced Materials* reported that incorporating No. 554-33-8 into SAMs significantly enhances their sensitivity and selectivity for detecting biomolecules such as proteins and DNA.

The environmental impact of No. 554-33-8 has also been a topic of interest. Researchers have conducted comprehensive life cycle assessments (LCAs) to evaluate its ecological footprint from synthesis to application. These studies reveal that while the compound itself is not inherently harmful to ecosystems, its production processes require optimization to minimize energy consumption and waste generation. Innovations in green chemistry practices are expected to address these challenges in the near future.

Looking ahead, the development of No. 554-33-8 into commercial products hinges on overcoming several technical barriers. These include scaling up production methods while maintaining product quality and ensuring regulatory compliance across different jurisdictions. Collaborative efforts between academic institutions and industry partners are crucial for advancing this compound toward practical applications.

In conclusion, No. 554-33-8, or No 554-33-8, stands as a testament to the ingenuity of modern chemical research. Its versatile properties and promising applications underscore its importance in contemporary scientific discourse. As research continues to unravel its full potential, this compound is poised to make significant contributions across multiple disciplines.